N,N-dimethyl-4-((thiophene-2-sulfonamido)methyl)piperidine-1-sulfonamide
Description
“N,N-dimethyl-4-((thiophene-2-sulfonamido)methyl)piperidine-1-sulfonamide” is a novel compound with potential implications in various fields. It is a thiophene-based analog, which is a class of compounds that has attracted a growing number of scientists due to its potential as biologically active compounds .
Synthesis Analysis
Thiophene derivatives, like the one , are synthesized by heterocyclization of various substrates . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .
Molecular Structure Analysis
The molecular formula of “N,N-dimethyl-4-((thiophene-2-sulfonamido)methyl)piperidine-1-sulfonamide” is C12H21N3O4S3, and it has a molecular weight of 367.5. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S .
Chemical Reactions Analysis
The chemical reactions involving thiophene derivatives are diverse. They are utilized in industrial chemistry and material science as corrosion inhibitors . Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .
Scientific Research Applications
Organic Semiconductors and Electronics
Thiophene derivatives play a crucial role in organic semiconductors and electronic devices. The compound’s π-conjugated system allows it to participate in charge transport, making it valuable for organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Corrosion Inhibition
Thiophene-based compounds, including our target molecule, are utilized as corrosion inhibitors in industrial chemistry. Their ability to protect metal surfaces from corrosion makes them essential for maintaining infrastructure and machinery .
Medicinal Chemistry
The thiophene ring system has attracted attention from medicinal chemists due to its diverse biological effects. Our compound exhibits potential pharmacological properties, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic activities . Researchers explore its use in drug development.
Sulfonamide Building Blocks
The sulfonamide functional group is a major building block for therapeutic molecules. Our compound’s sulfonamide moiety contributes to its biological activity and may serve as a scaffold for designing new drugs .
Voltage-Gated Sodium Channel Blockers
Articaine, a compound related to our target molecule, contains a 2,3,4-trisubstituted thiophene framework. Articaine acts as a voltage-gated sodium channel blocker and is used as a dental anesthetic in Europe .
properties
IUPAC Name |
N,N-dimethyl-4-[(thiophen-2-ylsulfonylamino)methyl]piperidine-1-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O4S3/c1-14(2)22(18,19)15-7-5-11(6-8-15)10-13-21(16,17)12-4-3-9-20-12/h3-4,9,11,13H,5-8,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEFQMABPDIXDOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCC(CC1)CNS(=O)(=O)C2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O4S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-4-((thiophene-2-sulfonamido)methyl)piperidine-1-sulfonamide | |
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